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Compound of Interest

Compound Name: 8-Methylnonane-2,5-dione

Cat. No.: B15464670

This guide provides crucial safety and logistical information for the handling and disposal of 8-
Methylnonane-2,5-dione in a laboratory setting. The following procedures are based on
general best practices for handling flammable liquids and ketones, as a specific Safety Data
Sheet (SDS) for 8-Methylnonane-2,5-dione was not located. Researchers, scientists, and
drug development professionals should always consult with their institution's Environmental
Health and Safety (EHS) department for specific guidance.

Chemical Properties and Hazards

While detailed toxicological data for 8-Methylnonane-2,5-dione is not readily available, its
structural similarity to other ketones and aliphatic hydrocarbons suggests potential hazards. It
is prudent to treat this compound as a flammable liquid and a potential irritant.
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Property Value Source
Molecular Formula C10H1802 [1]
Molecular Weight 170.25 g/mol [1]
Colorless to pale yellow clear
Appearance o ] [2]
liquid (estimated)
235.00 to 236.00 °C @ 760.00
Boiling Point mm Hg (for 3-methyl-2,4- [2]
nonanedione)
_ 215.00 °F (101.67 °C) (for 3-
Flash Point [2]

methyl-2,4-nonanedione)

Note: Some physical properties are for the related compound 3-methyl-2,4-nonanedione and

should be used as an estimate.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 8-Methylnonane-2,5-dione. The following

table summarizes the recommended PPE based on the potential hazards.
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Body Part Required PPE Rationale

Safety glasses with side

shields or chemical splash )

o Protects against splashes and

goggles. A face shield is )
Eyes/Face ) vapors which may cause eye

recommended when handling o

N irritation.

larger quantities or when there

is a splash hazard.

Chemical-resistant gloves are

essential. Butyl rubber or

Viton™ gloves are Prevents skin contact, which

recommended for handling may cause irritation or
Hands ketones.[3][4] Nitrile gloves absorption. Standard latex or

may offer limited protection for  nitrile gloves may not be

incidental contact but should resistant to ketones.[3]

be changed immediately upon

contamination.

A flame-resistant lab coat )

) Protects against splashes and

Body should be worn over clothing

that covers the entire body.

potential flash fires.

Respiratory

Work should be conducted in a
certified chemical fume hood to
avoid inhalation of vapors. If a
fume hood is not available or if
exposure limits are exceeded,
a NIOSH-approved respirator
with organic vapor cartridges is

required.

Vapors may be irritating to the

respiratory tract.

Feet

Closed-toe shoes made of a

non-porous material.

Protects feet from spills.

Handling and Storage Procedures

Proper handling and storage are vital to minimize risks.
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Handling:

e Ventilation: Always handle 8-Methylnonane-2,5-dione in a well-ventilated area, preferably
within a certified chemical fume hood.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
Use non-sparking tools and equipment.

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[5]

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Storage:
o Container: Store in a tightly closed, properly labeled container.

e Location: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5]

o Flammables Cabinet: Store in a designated flammables storage cabinet.

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures.

Spill Response:

o Evacuate: Immediately evacuate the area if the spill is large or in a poorly ventilated space.
» Control Ignition Sources: Eliminate all ignition sources.

o Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to
contain the spill.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for disposal.
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o Decontamination: Clean the spill area with soap and water.
Waste Disposal:

o Container: Collect all waste containing 8-Methylnonane-2,5-dione in a properly labeled,
sealed container.

o Regulations: Dispose of the waste in accordance with all local, state, and federal regulations.
Contact your institution's EHS department for specific disposal procedures.

Experimental Workflow

The following diagram illustrates a typical workflow for handling 8-Methylnonane-2,5-dione in
a laboratory setting.
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Caption: Workflow for safe handling of 8-Methylnonane-2,5-dione.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15464670?utm_src=pdf-body-img
https://www.benchchem.com/product/b15464670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15464670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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